1,3-Dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide

• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: 1,3-dimethyl-2λ6,1,3-benzothiadiazole 2,2-dioxide
• InChI: InChI=1S/C8H10N2O2S/c1-9-7-5-3-4-6-8(7)10(2)13(9,11)12/h3-6H,1-2H3
• InChI Key: OTOFXAYAMDTESV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C

Description

1,3-Dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide is a useful research compound. Its molecular formula is C8H10N2O2S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (5 g) was added to a solution of 1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide (10 g) obtained in Reference Example 126 in dimethylformamide (100 ml), the mixture was stirred at room temperature for 1 hour, methyl iodide was added, and the mixture was stirred at room temperature for 18 hours. Water (200 g) was poured into the reaction mixture, extracted with ethyl acetate, and washed with brine. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give a reddish brown solid (9.9 g). Further recrystallization from water-ethyl acetate afforded the title compound as colorless crystals (9.0 g).